1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide

• IUPAC Name: N-[3-(3-methoxyphenyl)phenyl]-1-(1,2-oxazol-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H25N3O3/c1-28-22-7-3-5-19(15-22)18-4-2-6-20(14-18)24-23(27)17-8-11-26(12-9-17)16-21-10-13-29-25-21/h2-7,10,13-15,17H,8-9,11-12,16H2,1H3,(H,24,27)
• InChI Key: NDNRDRBDZJYKDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=CC=C2)NC(=O)C3CCN(CC3)CC4=NOC=C4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is a piperidine derivative that has been synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The exact mechanism of action of 1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide is not fully understood. However, studies have shown that the compound acts on various biological targets, including ion channels, receptors, and enzymes. The compound has been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects:
1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects. The compound has been shown to reduce inflammation and oxidative stress, which are associated with various medical conditions, including cancer and neurodegenerative diseases. The compound has also been shown to modulate the activity of various neurotransmitters, which can have a significant impact on mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

The use of 1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide in lab experiments has various advantages and limitations. The compound has shown promising results in treating various medical conditions, making it an attractive candidate for further research. However, the compound has limited solubility in water, which can make it challenging to administer in lab experiments. Moreover, the compound has shown some toxicity in animal studies, which raises concerns about its safety.

Future Directions

There are several future directions for research on 1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide. One potential direction is to study the compound's mechanism of action in more detail to gain a better understanding of its therapeutic potential. Another direction is to investigate the compound's safety profile, particularly in humans, to determine its suitability for clinical trials. Additionally, researchers could explore ways to improve the compound's solubility in water to make it more accessible for lab experiments. Finally, researchers could investigate the compound's potential use in combination therapies to enhance its therapeutic effects.
Conclusion:
In conclusion, 1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide is a chemical compound that has shown promising results in treating various medical conditions. The compound has been synthesized through a multistep process involving various chemical reactions. The compound's mechanism of action is not fully understood, but it has been shown to modulate the activity of various neurotransmitters. The compound has various biochemical and physiological effects, including reducing inflammation and oxidative stress. The compound's use in lab experiments has advantages and limitations, including limited solubility in water and toxicity concerns. There are several future directions for research on the compound, including studying its mechanism of action in more detail and investigating its safety profile in humans.

Synthesis Methods

The synthesis of 1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide involves a multistep process that includes various chemical reactions. The synthesis process starts with the reaction of 3-methoxybenzaldehyde and 3-bromobenzaldehyde to form 3-methoxy-3'-bromo-biphenyl. This intermediate product is then reacted with 3-amino-5-methylisoxazole to form 3-(3'-bromo-3-methoxybiphenyl-3-yl)-5-methylisoxazole. The final product is obtained by reacting 3-(3'-bromo-3-methoxybiphenyl-3-yl)-5-methylisoxazole with piperidine-4-carboxylic acid.

Scientific Research Applications

1-(3-isoxazolylmethyl)-N-(3'-methoxy-3-biphenylyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. The compound has shown promising results in treating various medical conditions, including cancer, neurodegenerative diseases, and inflammation. The compound has also been studied for its potential use as an analgesic, anticonvulsant, and antidepressant.